Cas no 1955519-91-1 (4-bromo-3-(trifluoromethyl)benzene-1-sulfonyl fluoride)

• Product Name: 4-bromo-3-(trifluoromethyl)benzene-1-sulfonyl fluoride
• CAS No: 1955519-91-1
• MF: C₇H₃BrF₄O₂S
• MW: 307.06013417244
• MDL: MFCD28968702
• CID: 5162970
• PubChem ID: 122236227
• Update Time: 2025-05-22

4-bromo-3-(trifluoromethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 4-bromo-3-(trifluoromethyl)-
• 4-bromo-3-(trifluoromethyl)benzene-1-sulfonyl fluoride

• MDL： MFCD28968702
• Inchi： 1S/C7H3BrF4O2S/c8-6-2-1-4(15(12,13)14)3-5(6)7(9,10)11/h1-3H
• InChI Key： UWDJXAGSNLZJEQ-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(Br)C(C(F)(F)F)=C1

Additional information on 4-bromo-3-(trifluoromethyl)benzene-1-sulfonyl fluoride

4-Bromo-3-(Trifluoromethyl)Benzene-1-Sulfonyl Fluoride: A Comprehensive Overview

4-Bromo-3-(Trifluoromethyl)Benzene-1-Sulfonyl Fluoride, also known by its CAS number 1955519-91-1, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the 4-position, a trifluoromethyl group at the 3-position, and a sulfonyl fluoride group at the 1-position of the benzene ring. The combination of these functional groups makes it a versatile building block in organic synthesis.

The sulfonyl fluoride group is particularly reactive, making this compound an excellent electrophile in nucleophilic substitution reactions. This property has been extensively exploited in the synthesis of various sulfonamides and other sulfur-containing compounds. Recent studies have highlighted its potential in drug discovery, where it serves as a key intermediate in the construction of bioactive molecules with specific pharmacological properties.

One of the most notable advancements in the use of 4-Bromo-3-(Trifluoromethyl)Benzene-1-Sulfonyl Fluoride is its role in the development of novel antibiotics. Researchers have found that this compound can be effectively utilized to synthesize derivatives with enhanced antibacterial activity. For instance, a study published in 2023 demonstrated that certain derivatives exhibit potent activity against multidrug-resistant bacteria, offering a promising avenue for combating antibiotic resistance.

In addition to its role in pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to undergo various transformations has made it a valuable precursor in the synthesis of herbicides and insecticides. Recent research has focused on optimizing the synthesis pathways to improve yield and reduce costs, making it more accessible for large-scale production.

The synthesis of 4-Bromo-3-(Trifluoromethyl)Benzene-1-Sulfonyl Fluoride typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the bromination of a trifluoromethyl-substituted benzene derivative followed by sulfonation and fluorination steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with current trends toward sustainable chemistry.

From an environmental perspective, understanding the fate and behavior of this compound is crucial. Studies have shown that under certain conditions, it can undergo hydrolysis to form corresponding sulfonic acids, which are generally less hazardous. However, further research is needed to fully assess its environmental impact and develop strategies for safe handling and disposal.

In conclusion, 4-Bromo-3-(Trifluoromethyl)Benzene-1-Sulfonyl Fluoride stands out as a critical intermediate in modern organic synthesis. Its unique reactivity and versatility continue to drive innovation across multiple disciplines. As research progresses, we can expect even more exciting applications and contributions from this remarkable compound to the field of chemistry.